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Compound of Interest

Compound Name: N-Benzylpropanamide

Cat. No.: B1265853

An In-depth Technical Guide on the Molecular Properties of N-Benzylpropanamide

This technical guide provides a detailed overview of the molecular formula and molecular
weight of N-Benzylpropanamide. The information is intended for researchers, scientists, and
professionals in the field of drug development and chemical research.

Molecular Data of N-Benzylpropanamide

N-Benzylpropanamide is a chemical compound with the IUPAC name N-
benzylpropanamide.[1] The fundamental molecular properties of this compound are
summarized in the table below.

Property Value Source

Molecular Formula C10H13NO PubChem[1]
Molecular Weight 163.22 g/mol PubChem[1]
IUPAC Name N-benzylpropanamide PubChem[1]
CAS Number 10264-12-7 PubChem[1]
SMILES CCC(=0O)NCC1=CC=CC=C1 PubChem[1]
InChlKey ZFNAETKIDRAQEN- PubChem[1]
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Determination of Molecular Formula and Weight:
Experimental Protocols

The molecular formula and weight of a compound like N-Benzylpropanamide are determined
through various analytical techniques. While specific experimental protocols for this compound
are not detailed here, the following are standard methodologies employed in chemical analysis:

e Mass Spectrometry (MS): This is a primary technique for determining the molecular weight of
a compound. In a typical workflow, the sample is ionized, and the ions are separated based
on their mass-to-charge ratio (m/z). High-resolution mass spectrometry (HRMS) can provide
a very accurate mass measurement, which can be used to deduce the elemental
composition and thus the molecular formula.

o Elemental Analysis: This method determines the percentage composition of elements (like
carbon, hydrogen, nitrogen) in a sample. The results are used to derive the empirical formula
of the compound. When combined with the molecular weight from mass spectrometry, the
exact molecular formula can be determined.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: While primarily used for structural
elucidation, 13C and *H NMR spectroscopy can help confirm the number of carbon and
hydrogen atoms in a molecule, which aids in verifying the molecular formula.

Visualization of Elemental Composition

The following diagram illustrates the elemental composition of N-Benzylpropanamide based
on its molecular formula, C10H13NO.
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Caption: Elemental makeup of N-Benzylpropanamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. N-Benzylpropanamide | C10H13NO | CID 154917 - PubChem [pubchem.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [N-Benzylpropanamide molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265853#n-benzylpropanamide-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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